Cas no 1005270-89-2 (3-[4-(methylsulfanyl)phenyl]-2-phenyl-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione)

• Product Name: 3-[4-(methylsulfanyl)phenyl]-2-phenyl-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione
• CAS No: 1005270-89-2
• MF: C₁₈H₁₆N₂O₃S
• MW: 340.396243095398
• CID: 5432153
• Update Time: 2025-10-28

3-[4-(methylsulfanyl)phenyl]-2-phenyl-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione Chemical and Physical Properties

Names and Identifiers

• 3-(4-methylsulfanylphenyl)-2-phenyl-3a,6a-dihydro-3H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione
• 2H-Pyrrolo[3,4-d]isoxazole-4,6(3H,5H)-dione, dihydro-3-[4-(methylthio)phenyl]-2-phenyl-
• 3-[4-(methylsulfanyl)phenyl]-2-phenyl-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione

• Inchi： 1S/C18H16N2O3S/c1-24-13-9-7-11(8-10-13)15-14-16(18(22)19-17(14)21)23-20(15)12-5-3-2-4-6-12/h2-10,14-16H,1H3,(H,19,21,22)
• InChI Key： RXPYJZHQQKMVEG-UHFFFAOYSA-N
• SMILES： O1C2C(=O)NC(=O)C2C(C2=CC=C(SC)C=C2)N1C1=CC=CC=C1

Additional information on 3-[4-(methylsulfanyl)phenyl]-2-phenyl-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione

Comprehensive Overview of 3-[4-(methylsulfanyl)phenyl]-2-phenyl-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione (CAS No. 1005270-89-2)

The compound 3-[4-(methylsulfanyl)phenyl]-2-phenyl-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione (CAS No. 1005270-89-2) is a highly specialized heterocyclic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. Its unique structural features, including the pyrrolo[3,4-d][1,2]oxazole core and the methylsulfanyl substituent, make it a valuable scaffold for various applications. Researchers are particularly interested in its potential as a building block for drug discovery, given its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions.

In recent years, the demand for novel heterocyclic compounds like 3-[4-(methylsulfanyl)phenyl]-2-phenyl-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione has surged due to their versatility in designing small-molecule inhibitors and pharmacophores. The compound's CAS No. 1005270-89-2 is frequently searched in academic databases and chemical catalogs, reflecting its growing importance in synthetic chemistry. Its hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole framework is particularly noteworthy for its stability and reactivity, which are critical for developing bioactive molecules.

One of the key trends in modern chemistry is the exploration of sulfur-containing compounds, and this molecule's methylsulfanyl group positions it as a promising candidate for further study. Sulfur atoms are known to enhance the binding affinity of molecules to biological targets, making 3-[4-(methylsulfanyl)phenyl]-2-phenyl-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione a subject of interest for researchers working on enzyme inhibitors and receptor modulators. Additionally, the compound's phenyl substituents contribute to its lipophilicity, which is a desirable property for drug candidates targeting membrane-bound proteins.

The synthesis of 3-[4-(methylsulfanyl)phenyl]-2-phenyl-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione involves multi-step organic reactions, often starting from readily available precursors. Its CAS No. 1005270-89-2 is commonly referenced in patent literature, highlighting its potential for industrial applications. The compound's dione functionality is another area of interest, as it can participate in redox reactions and serve as a handle for further derivatization. This versatility makes it a valuable tool for chemists working on structure-activity relationship (SAR) studies.

From an environmental perspective, the compound's stability and low toxicity profile make it a suitable candidate for green chemistry initiatives. Researchers are increasingly focusing on sustainable synthesis methods, and 3-[4-(methylsulfanyl)phenyl]-2-phenyl-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione can be synthesized using catalytic processes that minimize waste. This aligns with the broader scientific community's push toward eco-friendly chemical production.

In summary, 3-[4-(methylsulfanyl)phenyl]-2-phenyl-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione (CAS No. 1005270-89-2) is a multifaceted compound with significant potential in both academic and industrial settings. Its unique structural features, combined with its applicability in drug discovery and material science, ensure that it will remain a topic of interest for years to come. As research continues to uncover new uses for this molecule, its CAS No. 1005270-89-2 will likely become even more prominent in scientific literature and chemical databases.